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Introduction
Ametryn is a selective triazine herbicide widely used in agriculture to control broadleaf weeds

and annual grasses in crops such as sugarcane, pineapple, bananas, corn, and potatoes.[1] Its

mode of action involves the inhibition of photosynthesis in target plants.[2][3] As with many

agrochemicals, the application of ametryn raises ecotoxicological concerns regarding its

impact on non-target organisms and the overall health of terrestrial ecosystems. This technical

guide provides a comprehensive overview of the ecotoxicology of ametryn, summarizing its

environmental fate, effects on various terrestrial organisms, and the experimental

methodologies used for its assessment. All quantitative data are presented in structured tables

for ease of comparison, and key processes are visualized through diagrams.

Physicochemical Properties of Ametryn
Ametryn (chemical formula: C₉H₁₇N₅S) is a white crystalline solid with a molecular weight of

approximately 227.33 g/mol .[2] It is moderately soluble in water and more soluble in organic

solvents.[4] Its moderate persistence in soil and potential for leaching are key factors

influencing its environmental risk.[1][4]
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Ametryn's primary mechanism of action is the inhibition of photosynthesis at Photosystem II

(PSII).[2][3] It binds to the D1 protein of the PSII complex, blocking the electron transport chain.

This disruption leads to the production of reactive oxygen species (ROS), causing lipid

peroxidation, membrane damage, and ultimately, cell death in susceptible plants.[5]
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Mechanism of Ametryn Action at Photosystem II

Environmental Fate and Transport
The environmental persistence and mobility of ametryn are influenced by soil type, organic

matter content, pH, and climatic conditions.
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Degradation: Ametryn's half-life in soil ranges from 70 to 250 days, with microbial degradation

being the primary dissipation pathway.[1][6] Several species of soil bacteria and fungi are

capable of metabolizing ametryn.[7] Photodegradation can also contribute to its breakdown on

the soil surface.[8]

Mobility and Leaching: Due to its relatively high water solubility, ametryn has the potential to

move both vertically and laterally in the soil.[1][6] Leaching into groundwater is a concern,

particularly in soils with low organic matter and high rainfall.[1][9] Studies have shown that

ametryn's mobility is influenced by soil characteristics such as cation exchange capacity (CEC)

and organic matter content, with higher sorption observed in soils with higher organic matter.[9]
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Environmental Fate and Transport of Ametryn in Soil

Ecotoxicological Effects on Terrestrial Organisms
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Ametryn can have adverse effects on a range of non-target terrestrial organisms, from

microorganisms to vertebrates.

Soil Microorganisms
Soil microorganisms are crucial for nutrient cycling and soil health. Ametryn can impact

microbial populations and their activities. Studies have shown that ametryn can negatively

affect microbial biomass carbon and reduce the potential for phosphate solubilization.[11]

However, the addition of biofertilizers may help mitigate these negative effects by stimulating

microbial activity and enhancing ametryn degradation.[3][12] Some studies have also

observed a stimulatory effect on dehydrogenase activity in certain soil types.[8]

Endpoint Organism/System Value Reference

Microbial Biomass

Carbon (MBC)

Sugarcane-cultivated

soil
Negatively affected [11]

Phosphate

Solubilization

Sugarcane-cultivated

soil
Reduced by 47.20% [11]

Dehydrogenase

Activity
Clay loam soil Stimulated [8]

CO2 Evolution
Sugarcane-cultivated

soil

Affected by

application dose
[11]

Terrestrial Invertebrates
Earthworms: Earthworms are important bioindicators of soil health. Ametryn is considered

moderately toxic to earthworms.[4] While specific LC50 values for ametryn in standard test

species like Eisenia fetida are not readily available in the provided search results, the general

assessment indicates a potential risk.

Other Invertebrates: Data on the toxicity of ametryn to other terrestrial invertebrates, such as

springtails and mites, is limited in the current literature.

Non-Target Plants
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As a herbicide, ametryn can cause phytotoxicity in non-target plants. The extent of damage

depends on the plant species, growth stage, and exposure concentration.

Endpoint Organism Value Reference

Root Growth Inhibition
Eruca sativa and

Lactuca sativa
Sensitive to ametryn [13]

Seed Germination
Eruca sativa and

Lactuca sativa

Less sensitive than

root growth
[13]

Vertebrates
Birds: Ametryn is considered to be only slightly toxic to birds.[1]

Endpoint Organism Value Reference

Oral LD50 Rat 508 mg/kg [1]

Oral LD50 Mouse 945 mg/kg [1]

Dermal LD50 Rat >3,100 mg/kg [1]

Dermal LD50 Rabbit 8,160 mg/kg [1]

Inhalation LC50 (4h) Rat >2.2 mg/L [1]

Experimental Protocols
Standardized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD), are often followed for ecotoxicological testing of chemicals like

ametryn.

Terrestrial Plant Toxicity Test (based on OECD Guideline
208)
This test evaluates the effects of a chemical on seedling emergence and early growth of

several plant species.
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Methodology:

Test Species: A selection of monocotyledonous and dicotyledonous plants are chosen.

Test Substance Application: Ametryn is either incorporated into the soil or sprayed onto the

soil surface.[14][15]

Exposure Conditions: Plants are grown in a controlled environment with defined

temperature, humidity, and light conditions.[14]

Endpoints: Seedling emergence, mortality, shoot and root length, and biomass (fresh and dry

weight) are measured after a specified period (typically 14-21 days).[14][15][16]

Data Analysis: The effective concentration (ECx) or effective rate (ERx) causing a certain

percentage of effect (e.g., EC50 for 50% inhibition of growth) and the No-Observed-Effect

Concentration (NOEC) are determined.[14][16][17]

Soil Microorganism Carbon Transformation Test (based
on OECD Guideline 217)
This test assesses the long-term effects of a substance on the carbon transformation activity of

soil microorganisms.

Methodology:

Soil: A natural soil with known characteristics is used.

Test Substance Application: Ametryn is mixed into the soil at various concentrations.

Incubation: The treated soil is incubated under controlled aerobic conditions.

Endpoint: The rate of carbon dioxide (CO2) production is measured over time as an indicator

of microbial respiration.

Data Analysis: The effect of ametryn on the rate of carbon transformation is compared to a

control.
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Earthworm Acute Toxicity Test (based on OECD
Guideline 207)
This test determines the lethal concentration (LC50) of a chemical to earthworms.

Methodology:

Test Species: Typically Eisenia fetida or Eisenia andrei.

Test Medium: Artificial soil is treated with a range of ametryn concentrations.

Exposure: Earthworms are introduced to the treated soil and observed for 14 days.

Endpoint: Mortality is recorded at specified intervals.

Data Analysis: The LC50 value and its confidence limits are calculated.

Analytical Methods for Residue Analysis
Accurate determination of ametryn residues in environmental matrices is crucial for exposure

assessment.

Sample Preparation:

Soil: Microwave-assisted extraction (MAE) or solid-liquid extraction with solvents like

acetonitrile and ethyl acetate are common techniques.[9][18][19]

Water: Solid-phase extraction (SPE) is often used to concentrate the analyte.[20]

Plant Material: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) is a widely

used sample preparation method.[21]

Analytical Techniques:

High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a common

method for quantifying ametryn.[9][18][22]
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Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides high selectivity and

sensitivity for ametryn analysis.[21]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive

and specific method for the determination of ametryn and its metabolites.[21][23]

Ecotoxicological Risk Assessment
The ecotoxicological risk assessment for a pesticide like ametryn involves a multi-step process

to evaluate the likelihood of adverse effects on non-target organisms.

Ecotoxicological Risk Assessment Workflow Data Inputs

Problem Formulation
(Identify hazards and what to protect)

Exposure Assessment
(Predict environmental concentrations)

Effects Assessment
(Toxicity to non-target organisms)

Risk Characterization
(Compare exposure and effects)

Risk Management
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Pesticide Properties
(Physicochemical, Fate)

Application Rates & Methods
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(LC50, EC50, NOEC)
Soil Type, Climate
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Workflow for Ecotoxicological Risk Assessment of Pesticides

The process begins with problem formulation, which defines the scope of the assessment.[24]

This is followed by an exposure assessment, which estimates the predicted environmental

concentrations (PECs) of ametryn in different environmental compartments, and an effects

assessment, which characterizes the toxicity of ametryn to various organisms.[6][25] Finally, in
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the risk characterization step, the PECs are compared to the ecotoxicological endpoints (e.g.,

LC50, NOEC) to determine the risk quotient (RQ).[24] If the risk is deemed unacceptable, risk

management measures may be implemented.

Conclusion
Ametryn is a moderately persistent herbicide with the potential to impact non-target terrestrial

organisms. Its primary mode of action is the inhibition of photosynthesis. The ecotoxicological

effects of ametryn are dependent on the organism, exposure concentration, and environmental

conditions. While it is slightly toxic to birds, it poses a moderate risk to earthworms and can

affect soil microbial communities and non-target plants. The environmental fate of ametryn is

governed by microbial degradation and its mobility in soil, which is influenced by soil properties.

A thorough understanding of these factors, through standardized testing protocols and robust

analytical methods, is essential for conducting accurate environmental risk assessments and

ensuring the sustainable use of ametryn in agriculture. Further research is needed to fill data

gaps, particularly concerning its effects on a wider range of terrestrial invertebrates and the

long-term impacts on soil ecosystem functioning.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665967?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

